Cas no 394-64-9 (1-Fluoro-2,3-dimethoxybenzene)

1-Fluoro-2,3-dimethoxybenzene structure
1-Fluoro-2,3-dimethoxybenzene structure
Product Name:1-Fluoro-2,3-dimethoxybenzene
CAS No:394-64-9
MF:C8H9FO2
MW:156.154266119003
MDL:MFCD03411451
CID:294320
PubChem ID:2758979
Update Time:2025-04-19

1-Fluoro-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-2,3-dimethoxybenzene
    • Benzene,1-fluoro-2,3-dimethoxy-
    • 3-Fluoroveratrole
    • EN300-115402
    • MFCD03411451
    • SY103982
    • AB93465
    • DTXSID20374578
    • AM806877
    • A856655
    • FT-0632082
    • 394-64-9
    • SCHEMBL1627720
    • AKOS006276965
    • Benzene, 1-fluoro-2,3-dimethoxy-
    • InChI=1/C8H9FO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,1-2H3
    • CS-13034
    • 1-Fluoro-2,3-dimethoxy-benzene
    • MNBADDMXGOBTIC-UHFFFAOYSA-N
    • MNBADDMXGOBTIC-UHFFFAOYSA-
    • CS-0035430
    • DB-049419
    • MDL: MFCD03411451
    • Inchi: 1S/C8H9FO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,1-2H3
    • InChI Key: MNBADDMXGOBTIC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1OC)OC

Computed Properties

  • Exact Mass: 156.05900
  • Monoisotopic Mass: 156.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 96-97 ºC (20 Torr)
  • Flash Point: 66.5±17.7 ºC,
  • Refractive Index: 1.4948 (589.3 nm 22.5 ºC)
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 18.46000
  • LogP: 1.84290

1-Fluoro-2,3-dimethoxybenzene Pricemore >>

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